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Compound of Interest

Compound Name: 1-Phenylcyclobutanecarbonitrile

Cat. No.: B076354 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount. This guide provides essential safety and logistical

information for the proper disposal of 1-Phenylcyclobutanecarbonitrile (CAS No. 14377-68-

5), a non-halogenated organic compound. Adherence to these procedures is critical for

ensuring laboratory safety, environmental compliance, and building a culture of safety.

Immediate Safety and Hazard Profile
1-Phenylcyclobutanecarbonitrile is classified as a harmful substance. It is crucial to handle

this chemical with appropriate personal protective equipment (PPE) in a well-ventilated area,

preferably within a chemical fume hood.

Hazard Classification:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]
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PPE Category Specification Purpose

Hand Protection
Chemically resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact and

absorption.

Eye Protection Safety goggles or face shield
To protect eyes from splashes

and airborne particles.

Skin and Body Laboratory coat
To protect skin and clothing

from contamination.

Respiratory
Use in a well-ventilated area or

chemical fume hood

To prevent inhalation of

vapors. A respirator may be

needed for large spills.

Step-by-Step Disposal Protocol
The disposal of 1-Phenylcyclobutanecarbonitrile must be managed as hazardous waste. Do

not dispose of this chemical down the drain or in regular trash.

Waste Segregation:

Collect all waste containing 1-Phenylcyclobutanecarbonitrile, including the pure

compound, solutions, and contaminated materials (e.g., pipette tips, weighing paper), in a

dedicated and compatible hazardous waste container.

This compound should be classified as non-halogenated organic waste.[2] Do not mix it

with halogenated solvents or other incompatible waste streams.[3]

Container Labeling:

Clearly label the waste container with the words "Hazardous Waste".[4][5]

The label must include the full chemical name: 1-Phenylcyclobutanecarbonitrile, and its

CAS Number: 14377-68-5.

Indicate the primary hazards (e.g., Toxic, Irritant).
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Include the date when waste was first added to the container and the name of the

generating laboratory or researcher.[4]

Waste Storage:

Keep the waste container tightly sealed except when adding waste.[4][5][6]

Store the sealed and labeled waste container in a designated, well-ventilated hazardous

waste accumulation area within the laboratory.[4]

It is best practice to use secondary containment (e.g., a larger, chemically resistant bin) to

contain any potential leaks.[3]

Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely

hazardous waste in a satellite accumulation area.[3][7]

Disposal Request:

Once the waste container is full (no more than 90% capacity) or is no longer needed,

arrange for its disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor.[6]

Follow your institution's specific procedures for requesting a waste pickup.

Emergency Procedures
Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in the designated hazardous waste container. For large spills,

evacuate the area and contact your institution's EHS department immediately.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.
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Inhalation: Move the affected person to fresh air.

Seek medical attention if irritation or other symptoms persist.

Disposal Workflow Diagram
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Caption: Disposal workflow for 1-Phenylcyclobutanecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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